![molecular formula C12H17NO4S B2736719 2-[(4-Methylphenyl)sulfonylamino]pentanoic acid CAS No. 1176003-76-1](/img/structure/B2736719.png)
2-[(4-Methylphenyl)sulfonylamino]pentanoic acid
Overview
Description
2-[(4-Methylphenyl)sulfonylamino]pentanoic acid is a sulfonamide . It has a molecular formula of C12H17NO4S and an average mass of 271.334 .
Molecular Structure Analysis
The InChI string for this compound isInChI=1S/C12H17NO4S/c1-3-4-11(12(14)15)13-18(16,17)10-7-5-9(2)6-8-10/h5-8,11,13H,3-4H2,1-2H3,(H,14,15)
. This indicates that the molecule contains a four-carbon chain (CCCC) attached to a carboxylic acid group (C(=O)O) and a sulfonamide group (NS(=O)(=O)C1=CC=C(C=C1)C), where the sulfonamide is attached to a 4-methylphenyl group . Physical And Chemical Properties Analysis
The compound has a net charge of 0, indicating it is neutral at physiological pH . The exact physical properties such as melting point, boiling point, and solubility are not specified in the retrieved data.Scientific Research Applications
Chemical Properties
“2-[(4-Methylphenyl)sulfonylamino]pentanoic acid” is a sulfonamide . It has a molecular formula of C12H17NO4S and an average mass of 271.334 . This compound is part of the larger class of organic compounds known as sulfonamides, which are amides of sulfonic acid .
Role in Medicinal Chemistry
This compound has been used in the design, synthesis, and biological evaluation of new selective COX-2 inhibitors . Cyclooxygenase (COX) plays a role in converting arachidonic acid to inflammatory mediators, and its inhibition is a helpful way to reduce inflammation, pain, and fever caused by prostaglandins .
Development of New COX-2 Inhibitors
A new series of 2-(4-(methylsulfonyl)phenyl)-N-phenylimidazo[1,2-a]pyridin-3-amines was designed, synthesized, and evaluated . Among these compounds, 8-methyl-2-(4-(methylsulfonyl)phenyl)-N-(p-tolyl)imidazo[1,2-a]pyridin-3-amine exhibited the highest potency (IC50 = 0.07 µM) and selectivity (selectivity index = 508.6) against COX-2 enzyme .
Antinociceptive Activity Assessment
The antinociceptive activity assessment via the formalin test showed that nine derivatives possessed significant activity compared with the control group . This suggests potential applications of this compound in pain management.
properties
IUPAC Name |
2-[(4-methylphenyl)sulfonylamino]pentanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4S/c1-3-4-11(12(14)15)13-18(16,17)10-7-5-9(2)6-8-10/h5-8,11,13H,3-4H2,1-2H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJJISNOGSSHKFX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C(=O)O)NS(=O)(=O)C1=CC=C(C=C1)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-Methylphenyl)sulfonylamino]pentanoic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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